![molecular formula C13H16O9 B8220796 myo-Inositol, 1,3,5-O-methylidyne-, 2,4,6-triacetate CAS No. 98510-21-5](/img/structure/B8220796.png)
myo-Inositol, 1,3,5-O-methylidyne-, 2,4,6-triacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“myo-Inositol, 1,3,5-O-methylidyne-, 2,4,6-triacetate” is also known as myo-Inositol monoorthoformate . It is a chemical substance that belongs to the group of halides . It has an empirical formula of C7H10O6 and a molecular weight of 190.15 .
Synthesis Analysis
This compound may be selectively dibenzylated at the C-4 and C-6 positions . Phosphorylation followed by deprotection provides inositol-2-phosphate . It is also used as a building block for the synthesis of inositol phosphates .Molecular Structure Analysis
The SMILES string of this compound isO[C@@H]1C2O[C@H]3O[C@@H]1C@HC(O3)[C@@H]2O
. The InChI key is WJJFNSGWGPSKAO-XEKWHFIDSA-N
. Chemical Reactions Analysis
This compound reacts with water to form inositol and methylene chloride . It has been used in biological studies for the detection of transfer reactions between phosphate groups and hydrogen bonds .Physical And Chemical Properties Analysis
The compound is a solid with a melting point of 260 °C (dec.) (lit.) and ≥270 °C (dec.) . .Mechanism of Action
While the exact mechanism of action for this specific compound is not mentioned in the search results, inositol compounds are generally known to play a crucial role in various biological processes. For instance, inositol 1,4,5-trisphosphate, a derivative of inositol, acts as an intracellular messenger, releasing calcium ions from internal stores within the cell’s endoplasmic reticulum .
properties
IUPAC Name |
(8,9-diacetyloxy-2,4,10-trioxatricyclo[3.3.1.13,7]decan-6-yl) acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O9/c1-4(14)17-7-10-8(18-5(2)15)12-9(19-6(3)16)11(7)21-13(20-10)22-12/h7-13H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEJXOXKCXLEXFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1C2C(C3C(C1OC(O2)O3)OC(=O)C)OC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O9 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001218624 |
Source
|
Record name | myo-Inositol, 1,3,5-O-methylidyne-, 2,4,6-triacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001218624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
98510-21-5 |
Source
|
Record name | myo-Inositol, 1,3,5-O-methylidyne-, 2,4,6-triacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001218624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.